BENGHE Methodological & Application

Check Availability & Pricing

Preparing Tyrphostin 51 Stock Solution in
DMSO: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tyrphostin 51

Cat. No.: B1683690

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin 51 is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine
kinase. As a member of the tyrphostin family of compounds, it plays a crucial role in cell
signaling research by blocking the autophosphorylation of EGFR, thereby inhibiting
downstream pathways such as the Mitogen-Activated Protein Kinase (MAPK) cascade. This
inhibition of EGFR signaling can lead to the suppression of cell proliferation and survival,
making Tyrphostin 51 a valuable tool in cancer research and for studying cellular processes
regulated by EGFR.

Accurate preparation of a stable and reliable stock solution is the first critical step in any
experiment. Dimethyl sulfoxide (DMSO) is the recommended solvent for Tyrphostin 51 due to
its high solubilizing capacity for this compound. These application notes provide a detailed
protocol for the preparation, storage, and handling of Tyrphostin 51 stock solutions in DMSO
to ensure reproducible and accurate experimental outcomes.

Data Presentation

For ease of reference and experimental planning, the key properties of Tyrphostin 51 are
summarized in the table below.
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Property Value Source(s)

Molecular Formula C13HsN4Os

Molecular Weight 268.23 g/mol

Appearance Powder

Solubility in DMSO 50 mg/mL

Recommended Stock

) 10 mM - 50 mM [1]
Concentration
Storage of Powder -20°C for up to 3 years [2]
) -20°C (short-term), -80°C

Storage of Stock Solution [2]
(long-term)

Final DMSO Concentration in
< 0.5% (viv) [2]

Media

Signaling Pathway Inhibition by Tyrphostin 51

Tyrphostin 51 exerts its biological effects by targeting the intracellular tyrosine kinase domain
of the Epidermal Growth Factor Receptor (EGFR). Upon ligand binding (e.g., EGF), EGFR
dimerizes and undergoes autophosphorylation. Tyrphostin 51 acts as an ATP-competitive
inhibitor, preventing this autophosphorylation and the subsequent activation of downstream
signaling pathways, most notably the Ras-Raf-MEK-ERK (MAPK) pathway, which is critical for
cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Tyrphostin 51 Stock Solution in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683690#preparing-tyrphostin-51-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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